5-Ethyl-isoxazole-3-carboxylic acid
Overview
Description
5-Ethyl-isoxazole-3-carboxylic acid (EI3C) is a chemical compound that has gained significant interest among researchers due to its potential applications in various fields of research and industry. It has a molecular formula of C6H7NO3 .
Molecular Structure Analysis
The molecular weight of 5-Ethyl-isoxazole-3-carboxylic acid is 141.12 g/mol. The structure of isoxazole compounds can be analyzed using techniques like NMR spectroscopy .Chemical Reactions Analysis
Isoxazole, a five-membered heterocyclic pharmacophore, is widely used as a crucial moiety in drug discovery research . Functionalized isoxazole scaffolds show different biological activities such as anticancer, as potential HDAC inhibitors, antioxidant, antibacterial, and antimicrobial activity .Scientific Research Applications
Organic Synthesis
5-Ethyl-isoxazole-3-carboxylic acid: is a valuable building block in organic synthesis. It can be used to create a variety of isoxazole derivatives, which are important intermediates in the synthesis of more complex molecules . The isoxazole ring is a common motif in many biologically active compounds and pharmaceuticals, making this acid a key substance in medicinal chemistry.
Medicinal Chemistry
In medicinal chemistry, 5-Ethyl-isoxazole-3-carboxylic acid serves as a precursor for the synthesis of compounds with potential therapeutic applications. Isoxazole derivatives have been studied for their anticancer, antibacterial, and antimicrobial properties . This makes the acid an important compound for drug discovery and development.
Agriculture
Isoxazole compounds, derived from 5-Ethyl-isoxazole-3-carboxylic acid , have been explored for their use in agriculture as well. They can act as herbicides or fungicides, helping to protect crops from various diseases and pests . Research in this area aims to develop safer and more effective agricultural chemicals.
Industrial Applications
In the industrial sector, 5-Ethyl-isoxazole-3-carboxylic acid and its derivatives find applications as intermediates in the manufacture of dyes, pigments, and other chemical products . The versatility of the isoxazole ring allows for the creation of a wide range of substances with specific properties required in different industrial processes.
Environmental Science
Environmental science research utilizes isoxazole derivatives for the study of environmental pollutants and their breakdown products5-Ethyl-isoxazole-3-carboxylic acid may be used in the synthesis of compounds that can help in the detection and quantification of environmental contaminants .
Biochemistry and Pharmacology
In biochemistry and pharmacology, 5-Ethyl-isoxazole-3-carboxylic acid is used to create molecules that can modulate biological pathways. It has been involved in the study of enzyme inhibitors and receptor ligands, which can lead to the development of new drugs for various diseases .
Safety and Hazards
Future Directions
In the field of drug discovery, isoxazole is a five-membered heterocyclic moiety commonly found in many commercially available drugs . Given its significance, it is always imperative to unleash new eco-friendly synthetic strategies . This suggests that future research could focus on developing such strategies for the synthesis of isoxazole compounds like 5-Ethyl-isoxazole-3-carboxylic acid.
properties
IUPAC Name |
5-ethyl-1,2-oxazole-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7NO3/c1-2-4-3-5(6(8)9)7-10-4/h3H,2H2,1H3,(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TULZZUANLRGWPM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=NO1)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90424332 |
Source
|
| Record name | 5-Ethyl-isoxazole-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90424332 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Ethyl-isoxazole-3-carboxylic acid | |
CAS RN |
52320-59-9 |
Source
|
| Record name | 5-Ethyl-3-isoxazolecarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=52320-59-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Ethyl-isoxazole-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90424332 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-ethyl-1,2-oxazole-3-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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